Cas no 1073-31-0 (Thiophene-3,4-dicarbaldehyde)

• Product Name: Thiophene-3,4-dicarbaldehyde
• CAS No: 1073-31-0
• Molecular Formula: C₆H₄O₂S
• Molecular Weight: 140.159760475159
• MDL: MFCD09033442
• CID: 117405
• PubChem ID: 12280011

Thiophene-3,4-dicarbaldehyde Properties

Names and Identifiers

• Thiophene-3,4-dicarbaldehyde
• 3,4-Thiophenedicarboxaldehyde
• AKOS006332078
• thiophene-3,4-dicarbaldehyde
• EN300-370717
• 3,4-Thiophene dicarboxaldehyde
• CS-0378289
• T3343
• MFCD09033442
• BAA07331
• AS-50362
• 1073-31-0
• O12152
• SCHEMBL843718
• thiophene-3,4-dicarboxaldehyde
• GCYSRLXIEWTZNM-UHFFFAOYSA-N
• DTXSID10483946
• THIOPHENE-3,4-DICARBALDEHYDE
• DB-378265

• MDL： MFCD09033442
• InChIKey： GCYSRLXIEWTZNM-UHFFFAOYSA-N
• Inchi： 1S/C6H4O2S/c7-1-5-3-9-4-6(5)2-8/h1-4H
• SMILES： S1C=C(C=O)C(C=O)=C1

Computed Properties

• Exact Mass: 139.99322
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 139.99320054g/mol
• Heavy Atom Count: 9
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• LogP: 1.37310
• PSA: 34.14
• Refractive Index: 1.669
• Boiling Point: 293.888°C at 760 mmHg
• Flash Point: 131.539°C
• Density: 1.371